Cas no 2411327-57-4 ((2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide)
(2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide Chemical and Physical Properties
Names and Identifiers
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- Z3952172665
- (2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide
- (E)-4-(Dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide
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- Inchi: 1S/C16H24N2O3/c1-13-6-4-7-15(10-13)21-12-14(19)11-17-16(20)8-5-9-18(2)3/h4-8,10,14,19H,9,11-12H2,1-3H3,(H,17,20)/b8-5+
- InChI Key: UOSMKACGAFLMLS-VMPITWQZSA-N
- SMILES: O(C1C=CC=C(C)C=1)CC(CNC(/C=C/CN(C)C)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 332
- XLogP3: 1.2
- Topological Polar Surface Area: 61.8
(2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26576332-0.05g |
2411327-57-4 | 90% | 0.05g |
$246.0 | 2023-09-14 |
(2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on (2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide
Comprehensive Overview of (2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide (CAS No. 2411327-57-4)
The compound (2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide (CAS No. 2411327-57-4) is a synthetic organic molecule with a unique structure that combines a but-2-enamide backbone with a dimethylamino group and a hydroxy-3-(3-methylphenoxy)propyl side chain. This configuration endows the molecule with potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both polar and non-polar functional groups makes it a versatile candidate for drug design, especially in targeting specific biological pathways.
In recent years, the scientific community has shown increasing interest in enamide derivatives due to their role as intermediates in the synthesis of bioactive compounds. The (2E)-4-(dimethylamino) moiety, in particular, has been linked to enhanced bioavailability and receptor binding affinity, making it a focal point in medicinal chemistry. Researchers are exploring its potential in addressing conditions such as inflammation and neurological disorders, which are among the most searched health topics online. This aligns with the growing demand for innovative treatments that leverage small-molecule modulators.
The hydroxy-3-(3-methylphenoxy)propyl segment of the molecule introduces additional functionality, potentially enabling interactions with enzymes or receptors involved in metabolic regulation. This feature has sparked curiosity in the context of precision medicine, a trending topic in healthcare. As personalized therapies gain traction, compounds like 2411327-57-4 are being scrutinized for their ability to be tailored to individual patient profiles. The compound's structural complexity also makes it a subject of interest in computational chemistry, where in silico modeling is used to predict its behavior and optimize its properties.
From a synthetic perspective, the preparation of (2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide involves multi-step organic reactions, including amidation and etherification. These processes are critical for ensuring high purity and yield, which are essential for research and development. The compound's CAS No. 2411327-57-4 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance. This is particularly relevant given the emphasis on transparency in chemical sourcing, a concern frequently raised by industry professionals and regulatory bodies.
In the realm of drug discovery, the molecule's potential as a kinase inhibitor or GPCR modulator has been speculated, though further studies are needed to confirm these applications. Kinases and GPCRs are among the most targeted protein families in modern pharmacology, and their modulation is a hot topic in both academic and industrial research. The compound's enamide structure may also contribute to its stability under physiological conditions, a key consideration for oral drug candidates.
Environmental and safety profiles of 2411327-57-4 are another area of interest, especially as the pharmaceutical industry moves toward green chemistry principles. Researchers are evaluating the compound's biodegradability and toxicity to ensure it meets stringent environmental standards. This aligns with broader societal trends toward sustainability, which dominate search queries related to chemical manufacturing.
In summary, (2E)-4-(dimethylamino)-N-[2-hydroxy-3-(3-methylphenoxy)propyl]but-2-enamide represents a promising scaffold for future drug development. Its structural features and potential applications resonate with current trends in precision medicine, computational chemistry, and sustainable synthesis. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, while adhering to the evolving demands of safety and environmental responsibility.
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